![molecular formula C15H17N3O B4017980 N-3-quinolinyl-1-piperidinecarboxamide](/img/structure/B4017980.png)
N-3-quinolinyl-1-piperidinecarboxamide
Overview
Description
“N-3-quinolinyl-1-piperidinecarboxamide” is a chemical compound with the molecular formula C11H15N3O . It is a derivative of piperidine and quinoline .
Synthesis Analysis
The synthesis of piperidine and quinoline derivatives has been a subject of interest in recent years due to their importance in drug design . The synthesis of piperidine derivatives often involves intra- and intermolecular reactions leading to the formation of various substituted piperidines . Similarly, the synthesis of quinoline derivatives often involves chemical modifications of the quinoline nucleus .Molecular Structure Analysis
The molecular structure of “N-3-quinolinyl-1-piperidinecarboxamide” consists of a piperidine ring attached to a quinoline ring via a carboxamide group . The average mass of the molecule is 205.256 Da and the monoisotopic mass is 205.121506 Da .Chemical Reactions Analysis
Piperidine derivatives are involved in a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination . Similarly, quinoline derivatives can undergo a variety of chemical reactions, depending on the substitution on the heterocyclic pyridine ring .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-3-quinolinyl-1-piperidinecarboxamide” include a Log Kow (Octanol-Water Partition Coefficient) of 1.56, a boiling point of 364.18°C, and a melting point of 129.39°C .Scientific Research Applications
- The quinoline moiety in N-(quinolin-3-yl)piperidine-1-carboxamide is associated with antimicrobial properties. Quinoline derivatives have demonstrated efficacy against various pathogens, including bacteria, fungi, and parasites .
- Quinoline-based compounds often exhibit antitumor effects. N-(quinolin-3-yl)piperidine-1-carboxamide may interfere with cancer cell proliferation, apoptosis, or angiogenesis .
- Quinoline derivatives have been studied for their anti-inflammatory effects. N-(quinolin-3-yl)piperidine-1-carboxamide might modulate inflammatory pathways, potentially alleviating inflammatory conditions .
- Quinoline-based compounds have shown antiviral potential. N-(quinolin-3-yl)piperidine-1-carboxamide could inhibit viral replication or entry .
- Researchers have explored its effects on monoamine oxidase (MAO) inhibition, which could be relevant for antidepressant or neuroprotective applications .
- Quinoline derivatives have been investigated for their impact on metabolic diseases such as diabetes. N-(quinolin-3-yl)piperidine-1-carboxamide might influence glucose metabolism or insulin sensitivity .
Antimicrobial Activity
Anticancer Potential
Anti-Inflammatory Properties
Antiviral Activity
Neurological Effects
Metabolic Disorders
Future Directions
Piperidine and quinoline derivatives are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines and quinolines is an important task of modern organic chemistry . Future research may focus on discovering new structural prototypes with more effective biological activity .
Mechanism of Action
Target of Action
N-(quinolin-3-yl)piperidine-1-carboxamide, also known as N-3-quinolinyl-1-piperidinecarboxamide, primarily targets Fatty-acid amide hydrolase 1 (FAAH-1) . FAAH-1 is an enzyme that plays a crucial role in the endocannabinoid system, which is involved in a variety of physiological processes including pain sensation, mood, and memory .
Mode of Action
The compound interacts with its target, FAAH-1, to exert its effects . .
Biochemical Pathways
This system plays a key role in regulating a variety of physiological and cognitive processes .
Result of Action
The compound has been studied for its potential anti-proliferative activities, apoptotic inducing properties, and as a Pim-1 kinase inhibitor . It has shown good anti-proliferative activities against several cell lines, including MCF-7, CACO, HepG-2, and HCT-116 . The compound induces apoptosis by down-regulating Bcl-2 and up-regulating BAX and Caspase-3 .
properties
IUPAC Name |
N-quinolin-3-ylpiperidine-1-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O/c19-15(18-8-4-1-5-9-18)17-13-10-12-6-2-3-7-14(12)16-11-13/h2-3,6-7,10-11H,1,4-5,8-9H2,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQJFXISZTFUGBQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)NC2=CC3=CC=CC=C3N=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(quinolin-3-yl)piperidine-1-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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